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Compound of Interest

Compound Name:
4-Methylnicotinic acid

Hydrochloride

Cat. No.: B1334645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 4-Methylnicotinic Acid
Hydrochloride, a valuable building block in pharmaceutical and chemical research. The

synthesis is a two-step process commencing with the hydrolysis of 3-cyano-4-methylpyridine to

4-methylnicotinic acid, followed by the conversion to its hydrochloride salt.

Experimental Protocols
Step 1: Synthesis of 4-Methylnicotinic Acid

This procedure outlines the hydrolysis of 3-cyano-4-methylpyridine to yield 4-methylnicotinic

acid.

Materials:

3-cyano-4-methylpyridine

Sodium hydroxide (NaOH)

70% aqueous ethanol solution

Concentrated hydrochloric acid (HCl)
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Ethanol

Procedure:

In a suitable reaction vessel, add 3-cyano-4-methylpyridine (1.2 kg, 10.2 mol) to a mixture of

sodium hydroxide (1.6 kg, 40.6 mol) and 70% aqueous ethanol solution (7.2 L).

Stir the reaction mixture and heat to reflux for 2 hours.

After the reaction is complete, cool the mixture to room temperature.

Slowly add concentrated hydrochloric acid (4.06 L) dropwise to acidify the mixture.

Remove the solvent under reduced pressure to obtain a white solid.

To the residue, add ethanol (10 L) and heat to reflux for 10 minutes.

Perform a hot filtration and then evaporate the ethanol from the filtrate under reduced

pressure (20 mmHg).

The resulting white solid is 4-methylpyridine-3-carboxylic acid (1.33 kg, 96% yield).[1]

Step 2: Synthesis of 4-Methylnicotinic Acid Hydrochloride

This protocol describes the conversion of 4-methylnicotinic acid to its hydrochloride salt.

Materials:

4-Methylnicotinic acid

Anhydrous diethyl ether

Anhydrous hydrogen chloride (2 M solution in diethyl ether)

Procedure:

Dissolve the 4-methylnicotinic acid obtained from Step 1 in a minimal amount of anhydrous

diethyl ether.
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With stirring, add a 2 M solution of anhydrous hydrogen chloride in diethyl ether dropwise to

the solution.

The addition of HCl will cause the formation of a cloudy suspension, indicating the

precipitation of the hydrochloride salt.

Continue the addition until no further precipitation is observed.

Isolate the precipitate by filtration.

Wash the collected solid with a small amount of anhydrous diethyl ether.

Dry the product under vacuum to yield 4-Methylnicotinic Acid Hydrochloride.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 4-methylnicotinic acid.
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Parameter Value Reference

Starting Material 3-cyano-4-methylpyridine [1]

Molar Mass of Starting Material 118.14 g/mol

Amount of Starting Material 1.2 kg (10.2 mol) [1]

Product (Free Acid) 4-Methylnicotinic Acid [1]

Molar Mass of Product (Free

Acid)
137.14 g/mol

Theoretical Yield (Free Acid) 1.40 kg

Actual Yield (Free Acid) 1.33 kg [1]

Yield Percentage (Free Acid) 96% [1]

Melting Point (Free Acid) 215-216 °C [1]

Final Product
4-Methylnicotinic Acid

Hydrochloride

Molar Mass of Final Product 173.60 g/mol

Melting Point (Hydrochloride) 241 °C [2]

Visualizations
The following diagram illustrates the workflow for the synthesis of 4-Methylnicotinic Acid
Hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.2c03029
https://pubs.acs.org/doi/10.1021/acsomega.2c03029
https://pubs.acs.org/doi/10.1021/acsomega.2c03029
https://pubs.acs.org/doi/10.1021/acsomega.2c03029
https://pubs.acs.org/doi/10.1021/acsomega.2c03029
https://pubs.acs.org/doi/10.1021/acsomega.2c03029
https://www.researchgate.net/post/Which_one_is_the_best_method_to_follow_the_salt_formation_of_pyridine_derivatives_and_biphenyl_compounds
https://www.benchchem.com/product/b1334645?utm_src=pdf-body
https://www.benchchem.com/product/b1334645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 4-Methylnicotinic Acid Hydrochloride

Step 1: Hydrolysis

Step 2: Hydrochloride Salt Formation

3-Cyano-4-methylpyridine

1. NaOH, 70% aq. Ethanol
2. Reflux, 2h

Reactants

Sodium 4-methylnicotinate
(in solution)

Conc. HCl (acidification)

4-Methylnicotinic Acid

Yield: 96%

4-Methylnicotinic Acid

Anhydrous HCl in Ether

Dissolve and React

4-Methylnicotinic Acid
Hydrochloride

Precipitation

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Methylnicotinic Acid Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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